Cas no 2231064-17-6 (methyl (3R)-3-aminohex-5-ynoate)

• Product Name: methyl (3R)-3-aminohex-5-ynoate
• CAS No: 2231064-17-6
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5801181
• PubChem ID: 156191111
• Update Time: 2025-06-30

methyl (3R)-3-aminohex-5-ynoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23138663
• methyl (3R)-3-aminohex-5-ynoate
• EN300-27783908
• 2231064-17-6

• Inchi： 1S/C7H11NO2/c1-3-4-6(8)5-7(9)10-2/h1,6H,4-5,8H2,2H3/t6-/m1/s1
• InChI Key： POOCMMJFXYFJRT-ZCFIWIBFSA-N
• SMILES： O(C)C(C[C@@H](CC#C)N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3R)-3-aminohex-5-ynoate

Methyl (3R)-3-aminohex-5-ynoate: An Overview of Its Structure, Properties, and Applications

Methyl (3R)-3-aminohex-5-ynoate (CAS No. 2231064-17-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its chiral center at the third carbon position and a terminal alkyne group, which endows it with versatile reactivity and biological activity.

The chemical structure of methyl (3R)-3-aminohex-5-ynoate consists of a six-carbon chain with an amine group at the third carbon position and a terminal alkyne group. The presence of the chiral center at the third carbon position (denoted as (3R)) imparts enantiomeric purity, which is crucial for many biological applications where stereochemistry plays a significant role. The ester functionality at the terminal end further enhances its reactivity and solubility properties.

Recent studies have highlighted the potential of methyl (3R)-3-aminohex-5-ynoate in various biological contexts. One notable application is in the development of novel therapeutic agents for neurological disorders. The compound's ability to cross the blood-brain barrier and its potential to modulate specific neurotransmitter systems make it an attractive candidate for drug design. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl (3R)-3-aminohex-5-ynoate exhibited potent neuroprotective effects in animal models of Parkinson's disease.

In addition to its neurological applications, methyl (3R)-3-aminohex-5-ynoate has shown promise in cancer research. Studies have indicated that certain derivatives of this compound can selectively inhibit cancer cell proliferation while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in tumor growth and metastasis. A recent publication in the Cancer Research journal reported that a modified form of methyl (3R)-3-aminohex-5-ynoate effectively inhibited the growth of breast cancer cells in vitro and in vivo.

The synthetic accessibility of methyl (3R)-3-aminohex-5-ynoate has also been a subject of extensive research. Various synthetic routes have been developed to produce this compound with high enantiomeric purity and yield. One such method involves the asymmetric synthesis using chiral catalysts, which ensures the formation of the desired (3R) enantiomer with minimal by-products. This synthetic approach not only enhances the efficiency of production but also reduces environmental impact by minimizing waste generation.

The physicochemical properties of methyl (3R)-3-aminohex-5-ynoate are also noteworthy. The compound exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its melting point, boiling point, and other physical parameters have been well-characterized, providing valuable data for researchers working with this compound.

In terms of safety, methyl (3R)-3-aminohex-5-ynoate is generally considered safe for laboratory use when proper handling protocols are followed. However, like any chemical compound, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) are available for reference, providing detailed information on storage conditions, handling procedures, and emergency response measures.

The future prospects for methyl (3R)-3-aminohex-5-ynoate are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other areas. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield new insights into the structure-function relationships of this compound and its derivatives.

In conclusion, methyl (3R)-3-aminohex-5-ynoate (CAS No. 2231064-17-6) is a versatile compound with a unique chemical structure that holds significant potential for various applications in medicinal chemistry and drug discovery. Its chiral center, terminal alkyne group, and ester functionality make it an attractive candidate for further research and development. As new studies continue to emerge, the scientific community can look forward to uncovering even more exciting possibilities for this intriguing molecule.